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Quantitative Binding Data Comparison
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S55746 BCL-2
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1.3 [1]

[2]

~520

[1]

~400-fold

[1]

2.47

[1]

-13.5 [1] Hydrophobic
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(S1/S2/S3) [1]

ABT-263
(Navitoclax)

BCL-2,
BCL-XL,

BCL-w

4.5 [1] 3.5 [1] ~1-fold 3.7 [1] -13.1 [1] N/A

ABT-199
(Venetoclax)

BCL-2

(selective)

1.2 [1] 49 [1] ~41-fold N/D

[1]

-12.1 [1] Hydrophobic

Groove
(S2/S3/S4/S5)

[1] [3]

Abbreviations: FP (Fluorescence Polarisation); ITC (Isothermal Titration Calorimetry); Ki (Inhibition

Constant); KD (Dissociation Constant); ΔH (Enthalpy Change); N/A (Not Applicable); N/D (Not

Determinable).
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Binding Validation & Enthalpic Efficiency

The binding of S55746 to BCL-2 has been thoroughly validated, with enthalpic efficiency being a key

highlight.

Enthalpic Efficiency: The binding is driven by a favorable enthalpy change (ΔH) of -13.5 kcal/mol
[1]. The size-independent enthalpic efficiency of 0.83 indicates that the binding is optimized by
specific polar and van der Waals interactions within the hydrophobic groove, rather than just the

molecule's size [1]. This suggests high binding specificity.
Structural Validation: The crystal structure of BCL-2 in complex with S55746 (PDB ID: 6GL8)

provides direct visual validation [4]. S55746 binds the hydrophobic groove of BCL-2, forming a key
hydrogen bond with the backbone carbonyl of residue Ala149 [1]. Its binding mode is distinct from

venetoclax, occupying a region referred to as S1/S2/S3 [1].

Cellular Activity & Selectivity Profiles

The functional consequences of S55746's selective binding are evident in cellular assays.

Pro-apoptotic Activity: In hematological cell lines, S55746 induces classic markers of apoptosis,

including phosphatidylserine externalization, caspase-3 activation, and PARP cleavage [1] [2].
Cellular Potency & Selectivity: The table below shows S55746's potent, BCL-2-dependent cell

killing and its sparing of BCL-XL-dependent cells, consistent with its biochemical selectivity [1].

Cell Line Dependency S55746 IC50 (72h) ABT-263 (Navitoclax) IC50 (72h)

RS4;11 BCL-2 71.6 nM [1] 41.5 nM [1]

H146 BCL-XL 1.7 μM [1] 49.7 nM [1]

Experimental Methodologies

Key experiments validating S55746's binding and activity used these methodologies:

Fluorescence Polarisation (FP): Measured inhibition constants (Ki) by determining the compound's
ability to displace a fluorescently-labeled BH3 peptide (e.g., PUMA) from BCL-2 [1].
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Isothermal Titration Calorimetry (ITC): Directly measured the thermodynamics of binding, including

the enthalpy change (ΔH), by titrating the compound into a solution of BCL-2 [1].
X-ray Crystallography: Determined the high-resolution (1.4 Å) 3D structure of the BCL-2/S55746
complex to elucidate the precise binding pose and molecular interactions [4].
Cell Viability Assays: Evaluated cytotoxic potency (IC50) after 72 hours of compound treatment in

cancer cell lines with defined BCL-2 family dependencies [1].
Co-immunoprecipitation: Assessed the functional disruption of BCL-2/pro-apoptotic protein

complexes (e.g., BCL-2/BAX) in cells treated with S55746 [1].

Mechanism of Action Pathway

The following diagram illustrates the mechanism by which S55746 selectively induces apoptosis in BCL-2-

dependent cancer cells.
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S55746 represents a well-validated, selective BCL-2 inhibitor with a binding profile characterized by high

potency and notable enthalpic efficiency. I hope this detailed comparison aids your research and

development work.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s3316415?utm_src=pdf-body-img
https://www.smolecule.com/products/s3316415?utm_src=pdf-body
https://www.smolecule.com/products/s3316415?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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